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Compound of Interest

1-(3-Bromopropyl)-4-
Compound Name:
chlorobenzene

cat. No.: B1277888

This technical guide provides a comprehensive overview of 1-(3-bromopropyl)-4-
chlorobenzene, including its chemical identity, physical properties, a representative synthesis
protocol, and safety information. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical Identity and Synonyms

The nomenclature and various identifiers for this compound are crucial for accurate
documentation and database searches.

IUPAC Name: The systematically generated and internationally recognized name for this
compound is 1-(3-bromopropyl)-4-chlorobenzene.[1]

Synonyms: This compound is known by several other names in chemical literature and
commercial catalogs. Recognizing these synonyms is key to a thorough literature search. A
comprehensive list of synonyms includes:

3-(4-Chlorophenyl)propyl bromide[1]

1-Chloro-4-(3-bromopropyl)benzene[1]

1-Bromo-3-(4-chlorophenyl)propane[1]

Benzene, 1-(3-bromopropyl)-4-chloro-[1][2]
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e 3-(p-Chlorophenyl)-1-propyl bromide[1]

e 3-(4-Chlorophenyl)-1-bromopropane[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-(3-bromopropyl)-4-
chlorobenzene is presented in the table below. These properties are essential for designing
experimental conditions, understanding its behavior in various solvents, and for analytical
characterization.

Property Value Reference
Molecular Formula C9H10BrCl [1][3]
Molecular Weight 233.53 g/mol [11[3]

CAS Number 64473-35-4 [1]

Boiling Point 92 °C at 0.3 Torr [4]

Density 1.424 g/cm3 [4]

InChl=1S/C9H10BrCl/c10-7-1-

InChl 2-8-3-5-9(11)6-4-8/h3-6H, 1- [1]
2,7H2
SMILES C1=CC(=CC=C1CCCBr)Cl [1]

Synthesis Protocol

The following section details a representative experimental protocol for the synthesis of a
structurally related compound, which can be adapted for the synthesis of 1-(3-bromopropyl)-4-
chlorobenzene. The described synthesis involves the conversion of a primary alcohol to an
alkyl bromide. A plausible synthesis for 1-(3-bromopropyl)-4-chlorobenzene would start from
3-(4-chlorophenyl)propan-1-ol.

Reaction Scheme:

3-(4-chlorophenyl)propan-1-ol + PBrs — 1-(3-bromopropyl)-4-chlorobenzene
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Materials and Reagents:

¢ 3-(4-chlorophenyl)propan-1-ol

e Phosphorus tribromide (PBr3)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCO3s)
¢ Anhydrous magnesium sulfate (MgSOQOa)

» Diatomaceous earth

Procedure:

e A solution of 3-(4-chlorophenyl)propan-1-ol (1.0 equivalent) in dichloromethane is cooled to O
°C in an ice bath.

e Phosphorus tribromide (0.33 equivalents) is added dropwise to the cooled solution over a
period of 30 minutes, maintaining the temperature at 0 °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 3 hours.

e The reaction is then carefully quenched by the slow addition of a saturated aqueous solution
of sodium bicarbonate.

e The mixture is transferred to a separatory funnel, and the organic layer is washed
sequentially with saturated sodium bicarbonate solution and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered through a pad of
diatomaceous earth, and the solvent is removed under reduced pressure to yield the crude
product.

e The crude 1-(3-bromopropyl)-4-chlorobenzene can be purified by flash column
chromatography on silica gel.
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Logical Workflow for Synthesis

The following diagram illustrates the logical workflow of the synthesis protocol described above.

Synthesis Workflow for 1-(3-Bromopropyl)-4-chlorobenzene

Reaction Setup

Dissolve 3-(4-chlorophenyl)propan-1-ol
in Dichloromethane

Cool solutionto 0 °C

Bromination Reaction

Add PBr3 dropwise at 0 °C

Stir at room temperature for 3 hours

Workup arvd Isolation

Quench with NaHCQO3 solution

l

Extract with Dichloromethane

'

Wash organic layer

l

Dry over MgSO4

l

Evaporate solvent

Purification

Purify by flash chromatography

Characterize final product
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Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of 1-(3-bromopropyl)-4-
chlorobenzene.

Safety Information

1-(3-Bromopropyl)-4-chlorobenzene is classified with the following GHS hazard
statements[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. All manipulations should be performed in a
well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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